Cas no 6336-99-8 ( )

• Product Name: &nbsp
• CAS No: 6336-99-8
• MF: C₁₄H₈BrNO₂
• MW: 302.122822761536
• CID: 959979
• PubChem ID: 236896
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-amino-6-bromoanthracene-9,10-dione
• NSC 39925
• WCA82551
• DTXSID40284948
• 6336-99-8
• NSC39925
• NSC-39925
•  

• Inchi： 1S/C14H8BrNO2/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6H,16H2
• InChI Key： JQGGHMGMHYJXDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C3C(=CC=CC=3C(C=2C=1)=O)N)=O

Computed Properties

• Exact Mass: 300.97384
• Monoisotopic Mass: 300.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.701±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones